Cas no 21474-24-8 (Naphth[2,3-d]isoxazole-4,9-dione, 3-phenyl-)

• Product Name: Naphth[2,3-d]isoxazole-4,9-dione, 3-phenyl-
• CAS No: 21474-24-8
• MF: C₁₇H₉NO₃
• MW: 275.258264303207
• CID: 238820
• PubChem ID: 15185268
• Update Time: 2025-04-19

Naphth[2,3-d]isoxazole-4,9-dione, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,3-d]isoxazole-4,9-dione, 3-phenyl-
• 3-phenylbenzo[f][1,2]benzoxazole-4,9-dione
• 3-Phenylnaphtho[2,3-d][1,2]oxazole-4,9-dione
• SCHEMBL11795453
• DTXSID40569782
• 21474-24-8
• 3-phenyl-4,9-dihydronaphtho-[2,3-d]isoxazole-4,9-dione
• 3-phenyl-4,9-dihydronaphtho[2,3-d]-isoxazole-4,9-dione
• XYZKXTOGPRXHMA-UHFFFAOYSA-N
• CHEMBL2035121

• Inchi： 1S/C17H9NO3/c19-15-11-8-4-5-9-12(11)16(20)17-13(15)14(18-21-17)10-6-2-1-3-7-10/h1-9H
• InChI Key： XYZKXTOGPRXHMA-UHFFFAOYSA-N
• SMILES： O1C2C(C3C=CC=CC=3C(C=2C(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 275.05827
• Monoisotopic Mass: 275.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.17